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Compound of Interest

Compound Name: Methyl(2-methylbutyl)amine
CAS No.: 51932-19-5
Cat. No.: B2641732

Get Quote

Executive Summary: The Structural Imperative

Methyl(2-methylbutyl)amine (CAS: 51932-19-5) represents a critical secondary amine
intermediate, distinct from its primary amine analog, 2-methylbutylamine.[1] While often
overshadowed by common alkylamines, its specific steric profile—a branched isopentyl
backbone coupled with N-methylation—imparts unique thermodynamic behaviors essential for:

» Pharmaceutical Synthesis: Serving as a chiral building block for benzimidazole-based
voltage-gated sodium channel inhibitors.[1]

e CO:2 Capture Solvents: Acting as a sterically hindered amine to modulate absorption kinetics
and reduce regeneration energy.[1]

This guide synthesizes available thermophysical data from authoritative databases (Yaws’
Handbook) with rigorous experimental protocols for validating these properties in-house.

Physicochemical Identity & Baseline Properties[1]

[2][3][4]
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Before deriving complex thermodynamic functions, we must establish the molecular baseline.
[1] Note the distinction between the free base and its hydrochloride salt (CAS: 130985-79-4),

which is often the supplied form.[1]

Table 1: Molecular Specification

Property Specification Notes
Preferred over "Methyl(2-
IUPAC Name N,2-Dimethylbutan-1-amine methylbutyl)amine" for clarity.
[1]
CRITICAL: Do not confuse
CAS Number 51932-19-5 with 2-methylbutylamine (CAS
96-15-1).[1]
SMILES CCC(C)CNC Secondary amine structure.
Molecular Weight 101.19 g/mol
At Standard Ambient
Physical State Colorless Liquid Temperature & Pressure
(SATP).[1]

Thermophysical Data Profile

Data derived from Yaws' Handbook of Thermodynamic Properties for Hydrocarbons and

Chemicals.

Table 2: Key Thermodynamic Constants
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Property Value Unit Source/Method
Normal Boiling Point (
386.41 K (113.3°C) Yaws Handbook [1]
)
Freezing Point (
191.50 K (-81.7°C) Yaws Handbook [1]
)
Critical Temperature ( Estimated (Joback
560.25 K
) Method)
Critical Pressure ( Estimated (Joback
31.81 bar
) Method)
Critical Density (
0.2527 g/cm3 Estimated

)

Technical Insight: The boiling point of 113.3°C is significantly higher than its primary amine

isomer, 2-methylbutylamine (96°C).[1] This elevation is attributed to the increased molecular

weight and van der Waals interactions introduced by the N-methyl group, despite the loss of

one hydrogen bond donor.[1]

Experimental Protocols: Thermodynamic Validation

Since specific literature data for temperature-dependent properties (e.g.,

) is sparse, the following self-validating protocols are designed to generate this data with high

integrity.
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Protocol A: Vapor Pressure Determination (Static
Method)

Obijective: Construct the Antoine Equation curve ($\In P = A - \frac{B{T+C} $) for process
safety calculations.

Methodology: The Static Method is superior to Ebulliometry for this amine due to its potential
for oxidation at high temperatures.[1]

Sample Preparation Load Cell Thermostat Equilibrium Isothermal Dwell Pressure Transduction P vs T Data Antoine Fitting
((OLLEES)] (£0.01 K) Next Temp Step (Capacitance Manometer) (Least Squares)

Click to download full resolution via product page

Figure 1: Workflow for Static Vapor Pressure Determination. The cycle between Equilibrium
and Measurement is repeated across the temperature range of interest (e.g., 293 K to 393 K).

Step-by-Step Procedure:

e Cell Loading: Load ~20 mL of N,2-dimethylbutan-1-amine into a borosilicate glass
equilibrium cell.

o Degassing: This is the critical failure point.[1] Freeze the sample with liquid nitrogen,
evacuate the headspace (< 0.1 Pa), and thaw.[1] Repeat this Freeze-Pump-Thaw cycle at
least 3 times to remove dissolved gases (N2, O2) which artificially inflate vapor pressure
readings.[1]

o Equilibration: Immerse the cell in a thermostatic bath. Step temperature from 20°C to 120°C
in 5°C increments.[1]

Validation: Measure pressure only after the drift is < 10 Pa over 15 minutes.

Protocol B: pKa Determination (Potentiometric Titration)

Objective: Determine the dissociation constant to predict ionization at physiological pH (vital for
drug design).
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Technical Context: Secondary amines typically exhibit pKa values between 10.5 and 11.[1]0.
The branching at the

-position in Methyl(2-methylbutyl)amine may slightly lower basicity due to steric hindrance to
solvation.[1]

Procedure:

Solvent System: Use 0.1 M KCI background electrolyte to maintain constant ionic strength.

[1]
o Titrant: Carbonate-free 0.1 M NaOH (standardized).

o Execution: Titrate the hydrochloride salt (CAS 130985-79-4) with NaOH under inert gas
(Argon) blanket to prevent CO:z absorption (which forms carbamates with amines).[1]

o Calculation: Use the Gran Plot method to determine the equivalence point precisely, then fit
the Bjerrum difference plot to find pKa.

Application Logic: Synthesis & Metabolism[1]

Understanding the thermodynamic stability of this amine is crucial when using it as a
nucleophile in substitution reactions.[1]
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Figure 2: Synthetic utility of N,2-dimethylbutan-1-amine.[1] The thermodynamic stability of the
secondary amine allows it to survive the harsh conditions of nucleophilic aromatic substitution.

[1]
Thermodynamic Implication for Synthesis: The estimated enthalpy of vaporization (

) is approximately 35-40 kJ/mol (based on Trouton's rule and homologous series).[1] When
scaling up the reductive amination reaction (Fig 2), the exothermicity of the reaction combined
with the volatility of the amine requires efficient reflux condensers set below 10°C to prevent
product loss.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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